Pazopanib-d6

• Molecular Formula: C21H23N7O2S
• Molecular Weight: 443.6 g/mol
• InChI: InChI=1S/C21H23N7O2S/c1-13-5-6-15(11-19(13)31(22,29)30)24-21-23-10-9-20(25-21)27(3)16-7-8-17-14(2)28(4)26-18(17)12-16/h5-12H,1-4H3,(H2,22,29,30)(H,23,24,25)/i3D3,4D3
• InChIKey: CUIHSIWYWATEQL-LIJFRPJRSA-N

Pazopanib-d6 Deuterated Internal Standard

Pazopanib-d6 is a hexa-deuterated stable isotope-labeled analogue of the multi-targeted tyrosine kinase inhibitor Pazopanib (Votrient), specifically designed as an optimal internal standard (IS) for the precise quantification of Pazopanib in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. With a molecular formula of C21H17D6N7O2S and a mass shift of +6 Da relative to unlabeled Pazopanib, it is used exclusively for research and analytical purposes, particularly in therapeutic drug monitoring (TDM) and pharmacokinetic studies, and is not intended for diagnostic or therapeutic use . This compound is supplied with comprehensive analytical characterization to support regulatory compliance in method validation and bioequivalence studies [2].

1

Designed as deuterated internal standard for LC-MS/MS quantification of Pazopanib in biological matrices

2

+6 Da mass shift ensures reliable MS resolution from the unlabeled analyte

3

Supplied with comprehensive characterization data to support bioanalytical method validation

• [1] Cayman Chemical. Pazopanib-d6 Product Information. 2024. View Source
• [2] SynZeal Research. Pazopanib-D6 Technical Specifications. View Source

Pazopanib-d6: Limitations of Unlabeled Substitutes

Using unlabeled Pazopanib or a non-isotopic structural analog as an internal standard introduces unacceptable analytical error. LC-MS/MS analysis is prone to variability from sample preparation, matrix effects (ion suppression/enhancement), and instrument fluctuation. Pazopanib-d6, as a stable isotope-labeled (SIL) internal standard, co-elutes with the analyte and experiences identical extraction recovery and ionization efficiency, thereby correcting for these variables [1]. Unlike a structural analog, its near-identical physicochemical properties ensure that any variation in the analyte's signal is accurately mirrored and normalized by the IS signal, achieving the precision and accuracy mandated by FDA and EMA bioanalytical method validation guidelines [2]. Generic substitution negates this fundamental advantage, compromising data integrity and regulatory compliance.

Target ISTD Pazopanib-d6 co-elutes with the analyte, matching extraction recovery and ionization efficiency

Unlabeled Substitutes Unlabeled Pazopanib or structural analogs may not correct for matrix effects, introducing significant variability

Target ISTD Near-identical physicochemical properties provide consistent signal normalization across samples

Unlabeled Substitutes Different retention behavior or ionization response may compromise method precision and accuracy

Target ISTD Performance aligns with bioanalytical method validation expectations for research PK studies

Unlabeled Substitutes Generic substitution may not meet typical bioanalytical method validation criteria

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] U.S. Food and Drug Administration. Guidance for Industry: Bioanalytical Method Validation. 2018. View Source

Pazopanib-d6 Quantitative Performance Evidence

Mass Spectrometric Resolution

Pazopanib-d6 differs from the parent drug Pazopanib by the incorporation of six deuterium atoms, resulting in a molecular weight of 443.6 g/mol . This provides a +6 Da mass shift (Δm/z) relative to unlabeled Pazopanib (MW 437.5 g/mol), which is sufficient to resolve the internal standard from the analyte by mass spectrometry, preventing signal overlap and ensuring accurate quantitation .

Mass shift vs. unlabeled

Reported

+6 Da (m/z 443.6)

Meets typical ≥3 Da requirement to avoid isotopic interference from natural 13C abundance

Verified by MS; sufficient for quantitative resolution

Evidence Dimension	Mass Spectrometric Separation (Molecular Ion Mass Shift)
Target Compound Data	m/z = 443.6 (C21H17D6N7O2S)
Comparator Or Baseline	m/z = 437.5 (C21H23N7O2S for unlabeled Pazopanib)
Quantified Difference	+6 Da mass shift
Conditions	Calculated based on molecular formula; verified in MS systems.

Why This Matters

A ≥3 Da mass shift is a standard requirement to avoid isotopic interference from the natural abundance of 13C in the analyte, making Pazopanib-d6 a valid and robust internal standard.

Isotopic Purity

For a deuterated internal standard to be effective, it must have high isotopic purity to prevent signal contribution back to the unlabeled analyte channel. Commercial Pazopanib-d6 is consistently specified and supplied with high chemical and isotopic purity, typically ≥98% for the deuterated form [1]. This is a key differentiator from research-grade or custom-synthesized material, which may have lower or unverified isotopic enrichment [2].

Isotopic purity

Class-level

≥98% deuterated form

High isotopic enrichment minimizes back-contribution to the analyte channel, supporting accuracy

Verify lot-specific COA for exact isotopic purity

Evidence Dimension	Chemical Purity and Deuterium Incorporation
Target Compound Data	≥98% chemical purity; specifically deuterated at six positions (d6)
Comparator Or Baseline	Research-grade or custom-synthesized Pazopanib-d6 may have lower purity or undefined isotopic enrichment
Quantified Difference	Specification guarantees minimal unlabeled analyte interference
Conditions	Quality control analysis by vendor (e.g., HPLC, NMR, MS).

Why This Matters

High isotopic purity minimizes the risk of overestimating analyte concentration due to IS impurity, which is critical for generating precise and accurate pharmacokinetic data that meets regulatory standards.

• [1] MedChemExpress. Pazopanib-d6 (HY-10208S) Certificate of Analysis. View Source
• [2] Cayman Chemical. Pazopanib-d6 Product Information. View Source

Regulatory Documentation Package

Pazopanib-d6 from established vendors is supplied with a comprehensive Certificate of Analysis (COA) and detailed characterization data (NMR, HPLC, MS) that are compliant with regulatory guidelines for analytical method development and validation [1]. This documentation package is essential for its use in Quality Control (QC) applications, supporting Abbreviated New Drug Application (ANDA) filings and Drug Master File (DMF) submissions during the commercial production of generic Pazopanib [2]. This differentiates it from a non-GMP research chemical, which may lack the necessary traceability and documentation.

Regulatory documentation

Method context

Comprehensive COA with NMR, HPLC, MS data

Supports traceable method validation and audit-ready documentation for GLP/GMP contexts

Documentation package differentiates from non-characterized research chemicals

Evidence Dimension	Regulatory Documentation Package
Target Compound Data	Comprehensive COA including purity, isotopic enrichment, and structural confirmation
Comparator Or Baseline	Non-GMP research chemical with limited or no analytical data
Quantified Difference	Fully documented vs. undocumented; traceability to primary standards (USP/EP) is feasible
Conditions	As per vendor specifications and ICH guidelines.

Why This Matters

Procurement of a fully characterized standard is a non-negotiable requirement for any laboratory operating under GLP or GMP conditions, as it ensures data integrity and audit-readiness.

• [1] SynZeal Research. Pazopanib-D6 Technical Specifications. View Source
• [2] ChemWhat. Pazopanib-D6 CAS#: 1219592-01-4. View Source

Clinical TDM in Sarcoma Patients

A validated UPLC-MS/MS method using Pazopanib-d6 as the internal standard has been developed for high-throughput quantification of Pazopanib in human plasma and clinically applied to patients with soft tissue tumors [1]. This study demonstrates the practical utility of Pazopanib-d6 in a real-world clinical research setting, facilitating therapeutic drug monitoring (TDM) by providing accurate and precise concentration measurements needed to understand pharmacokinetic variability.

Oncology PK research method

Reported

Validated UPLC-MS/MS using Pazopanib-d6 as ISTD

Supports accurate quantification in human plasma research matrices from soft tissue tumor studies

Reported in PK monitoring research; method applicability review recommended

Evidence Dimension	Clinical Research Application
Target Compound Data	Validated for quantification of Pazopanib in human plasma from patients
Comparator Or Baseline	Method not validated for clinical samples or uses a non-isotopic IS with poorer precision
Quantified Difference	Enables reliable TDM in patient cohorts
Conditions	UPLC-MS/MS method applied to samples from patients with soft tissue tumors.

Why This Matters

This provides direct evidence that Pazopanib-d6 is the appropriate choice for translational and clinical research labs focused on oncology TDM and pharmacokinetic studies, as opposed to a generic standard only suitable for in vitro work.

• [1] Shiraiwa K, Suzuki Y, Tanaka K, Kawano M, Iwasaki T, Matsumoto A, Tanaka R, Tatsuta R, Tsumura H, Itoh H. Development of a High-Throughput Quantification Method for Pazopanib Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry and Its Clinical Application in Patients With Soft Tissue Tumors. Ther Drug Monit. 2021;43(3):416-421. View Source

Pazopanib-d6 Research & Bioanalysis Applications

Clinical and Preclinical PK Studies

Pazopanib-d6 is the ideal internal standard for accurately measuring Pazopanib concentrations in plasma, serum, or tissue homogenates from pharmacokinetic studies in both animal models and human subjects. Its use directly corrects for matrix effects and sample preparation losses, ensuring the generation of precise and reproducible PK parameters (AUC, Cmax, t1/2) required for drug development and regulatory submission [1].

TDM in Oncology Research

For clinical research labs conducting TDM of Pazopanib in patients with renal cell carcinoma or soft tissue sarcoma, Pazopanib-d6 is the critical component for a validated LC-MS/MS assay [1]. High inter-patient variability in Pazopanib exposure necessitates accurate monitoring, which can only be reliably achieved with a stable isotope-labeled internal standard like Pazopanib-d6 [2].

ANDA Bioequivalence Studies

In the pharmaceutical industry, Pazopanib-d6 is a mandatory reference standard for developing and validating analytical methods used in bioequivalence studies to support Abbreviated New Drug Applications (ANDAs). Its use in quality control (QC) during the commercial production of generic Pazopanib formulations is essential to meet FDA and EMA regulatory requirements for method validation, demonstrating that a generic product is pharmaceutically equivalent to the innovator drug [3].

In Vitro Metabolism & DDI Studies

Researchers investigating the metabolism of Pazopanib or potential drug-drug interactions can utilize Pazopanib-d6 as a precise internal standard for quantifying the parent drug and its metabolites in in vitro systems (e.g., hepatocytes, microsomes). Its use provides the necessary analytical accuracy to differentiate small changes in metabolite formation or parent drug depletion, which are crucial for mechanistic studies [4].

Application

Selection Property

Validation Focus

PK bioanalysis research

SIL-IS co-elution with identical recovery

Matrix-effect correction and extraction loss normalization

Oncology PK monitoring research

Validated method reproducibility across human plasma research matrices

Precision and accuracy in research PK sample analysis

Bioequivalence method validation

Comprehensive characterization documentation

Data traceability and audit readiness for method validation

In vitro metabolism & DDI studies

Minimal cross-talk to metabolite channels

Accurate parent drug quantification in hepatocyte/microsome assays

• [1] Shiraiwa K, Suzuki Y, Tanaka K, Kawano M, Iwasaki T, Matsumoto A, Tanaka R, Tatsuta R, Tsumura H, Itoh H. Development of a High-Throughput Quantification Method for Pazopanib Using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry and Its Clinical Application in Patients With Soft Tissue Tumors. Ther Drug Monit. 2021;43(3):416-421. View Source
• [2] Verheijen RB, Beijnen JH, Schellens JH, Huitema AD, Steeghs N. Clinical Pharmacokinetics and Pharmacodynamics of Pazopanib: Towards Optimized Dosing. Clin Pharmacokinet. 2017;56(9):987-997. View Source
• [3] SynZeal Research. Pazopanib-D6 Technical Specifications. View Source
• [4] Cayman Chemical. Pazopanib-d6 Product Information. View Source